Cas no 773123-03-8 (3-amino-3-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-amino-3-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid
• CAS No: 773123-03-8
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• CID: 870385
• PubChem ID: 79021946
• Update Time: 2025-07-23

3-amino-3-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-[3-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANOIC ACID
• Benzenepropanoic acid, β-amino-3-fluoro-5-(trifluoromethyl)-
• 3-amino-3-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid

• Inchi： 1S/C10H9F4NO2/c11-7-2-5(8(15)4-9(16)17)1-6(3-7)10(12,13)14/h1-3,8H,4,15H2,(H,16,17)
• InChI Key： IWDBIUGBWMUZMF-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=C(C(F)(F)F)C=1)(N)CC(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid

Introduction to 3-amino-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid (CAS No. 773123-03-8)

3-amino-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid (CAS No. 773123-03-8) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate fluorine atoms, which are widely recognized for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The presence of both amino and carboxylic acid functional groups, along with the electron-withdrawing trifluoromethyl group, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of 3-amino-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid consists of a phenyl ring substituted with a fluorine atom at the 3-position and a trifluoromethyl group at the 5-position, linked to a propanoic acid backbone with an amino group at the terminal position. This specific arrangement imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The fluorine atom at the 3-position is known to enhance metabolic stability by resisting hydrolysis, while the trifluoromethyl group contributes to lipophilicity and binding affinity. The amino group provides a site for further derivatization, allowing for the exploration of various pharmacophores.

In recent years, there has been a growing interest in fluorinated compounds due to their demonstrated efficacy in improving drug properties such as bioavailability, solubility, and target specificity. 3-amino-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid is no exception and has been explored in several preclinical studies as a potential lead compound for therapeutic applications. Its fluorinated aromatic core is reminiscent of known bioactive molecules, suggesting that it may exhibit similar or improved biological profiles.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The combination of an amino acid-like structure with fluorinated aromatic rings suggests that it could interact with enzymes or receptors in a manner similar to known pharmaceuticals. For instance, its structural features may allow it to bind to targets involved in inflammation, cancer, or infectious diseases. Preliminary studies have hinted at its potential as an intermediate in the synthesis of more complex molecules designed to modulate specific biological pathways.

The synthesis of 3-amino-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid presents both challenges and opportunities for chemists. The introduction of fluorine atoms into organic molecules often requires specialized synthetic techniques due to their high reactivity and sensitivity to certain conditions. However, advances in synthetic methodologies have made it increasingly feasible to incorporate fluorine atoms into complex structures with high precision. The synthesis typically involves multi-step reactions, including halogenation, nucleophilic substitution, and condensation reactions, each requiring careful optimization to ensure high yield and purity.

Recent research has highlighted the importance of fluorinated compounds in drug discovery, particularly in oncology and anti-inflammatory therapies. 3-amino-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid has been investigated as a precursor for molecules that could inhibit key enzymes involved in tumor growth or modulate immune responses. Its structural features make it an attractive candidate for further derivatization into potent inhibitors or modulators. For example, modifications at the amino or carboxylic acid groups could lead to compounds with enhanced binding affinity or selectivity for specific targets.

The pharmacological profile of 3-amino-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid is still under active investigation, but initial studies suggest that it may exhibit properties such as anti-inflammatory effects or modulation of metabolic pathways. These activities are particularly relevant given the increasing focus on targeting inflammation-related diseases and metabolic disorders. Additionally, its ability to cross the blood-brain barrier may make it suitable for treating central nervous system disorders.

In conclusion,3-amino-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid (CAS No. 773123-03-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds,this molecule is likely to play an important role in future drug discovery efforts.